Cas no 15582-94-2 (3-methyl-3-(4-nitrophenyl)butan-2-one)

• Product Name: 3-methyl-3-(4-nitrophenyl)butan-2-one
• CAS No: 15582-94-2
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 3165574
• PubChem ID: 13516743
• Update Time: 2025-05-25

3-methyl-3-(4-nitrophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(4-nitrophenyl)butan-2-one
• CS-0054702
• 3-(p-nitrophenyl)-3-methylbutan-2-one
• P13284
• PB28902
• 15582-94-2
• SCHEMBL1647740

• Inchi： 1S/C11H13NO3/c1-8(13)11(2,3)9-4-6-10(7-5-9)12(14)15/h4-7H,1-3H3
• InChI Key： YVUJOZKEYOULOV-UHFFFAOYSA-N
• SMILES： O=C(C)C(C)(C)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.08954328Da
• Monoisotopic Mass: 207.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-methyl-3-(4-nitrophenyl)butan-2-one

3-Methyl-3-(4-nitrophenyl)butan-2-one (CAS No. 15582-94-2): A Comprehensive Overview of Its Properties and Applications

3-Methyl-3-(4-nitrophenyl)butan-2-one, with the CAS No. 15582-94-2, is an organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its nitrophenyl and methyl functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its unique structural features make it valuable for researchers exploring pharmaceutical intermediates, dye synthesis, and advanced material development.

In recent years, the demand for nitrophenyl derivatives like 3-methyl-3-(4-nitrophenyl)butan-2-one has surged due to their role in organic synthesis and catalysis. Researchers are particularly interested in its potential applications in green chemistry, where sustainable and efficient synthetic methods are prioritized. The compound's electron-withdrawing nitro group enhances its reactivity, making it a key player in cross-coupling reactions and photocatalytic processes.

The CAS No. 15582-94-2 compound is also studied for its optical properties, which are relevant to the development of organic light-emitting diodes (OLEDs) and nonlinear optical materials. Its aromatic nitro group contributes to its ability to absorb UV-visible light, a feature exploited in sensor technologies and photodynamic therapy research. These applications align with current trends in nanotechnology and biomedical engineering, where precision and functionality are critical.

From a synthetic perspective, 3-methyl-3-(4-nitrophenyl)butan-2-one is often synthesized via Friedel-Crafts acylation or Michael addition reactions. Its ketone functionality allows for further derivatization, enabling the creation of heterocyclic compounds and chiral auxiliaries. This adaptability makes it a favorite among chemists working on asymmetric synthesis and drug discovery.

Environmental and safety considerations are also paramount when handling nitrophenyl-containing compounds. While 3-methyl-3-(4-nitrophenyl)butan-2-one is not classified as hazardous under standard regulations, proper laboratory practices and waste disposal protocols must be followed to minimize ecological impact. This aligns with the growing emphasis on sustainable chemistry and corporate social responsibility (CSR) in the chemical industry.

In conclusion, 3-methyl-3-(4-nitrophenyl)butan-2-one (CAS No. 15582-94-2) is a multifaceted compound with broad applications in organic synthesis, material science, and emerging technologies. Its unique chemical properties and versatility ensure its continued relevance in both academic and industrial research. As the demand for high-performance materials and eco-friendly processes grows, this compound is poised to play an even more significant role in shaping the future of chemistry.